Cas no 184921-11-7 (4-Piperidinol, 1-[(4-nitrophenyl)methyl]-)
184921-11-7 structure
Product Name:4-Piperidinol, 1-[(4-nitrophenyl)methyl]-
CAS No:184921-11-7
MF:C12H16N2O3
MW:236.267043113708
CID:1378470
PubChem ID:765041
Update Time:2025-04-20
4-Piperidinol, 1-[(4-nitrophenyl)methyl]- Chemical and Physical Properties
Names and Identifiers
-
- 4-Piperidinol, 1-[(4-nitrophenyl)methyl]-
- 1-(4-nitrobenzyl)piperidin-4-ol
- 4-nitro-benzyl-piperidin-4-ol
- GJERFMGMGRLRMD-UHFFFAOYSA-N
- SR-01000202620-1
- 184921-11-7
- AB00078394-01
- SCHEMBL3159579
- SR-01000202620
- DA-30926
- 1-(4-nitro-benzyl)-piperidin-4-ol
- Cambridge id 5269849
- AKOS008950361
- Oprea1_844366
-
- Inchi: 1S/C12H16N2O3/c15-12-5-7-13(8-6-12)9-10-1-3-11(4-2-10)14(16)17/h1-4,12,15H,5-9H2
- InChI Key: GJERFMGMGRLRMD-UHFFFAOYSA-N
- SMILES: OC1CCN(CC2C=CC(=CC=2)[N+](=O)[O-])CC1
Computed Properties
- Exact Mass: 236.11618
- Monoisotopic Mass: 236.11609238g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 251
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 69.3Ų
Experimental Properties
- PSA: 66.61
4-Piperidinol, 1-[(4-nitrophenyl)methyl]- Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
184921-11-7 (4-Piperidinol, 1-[(4-nitrophenyl)methyl]-) Related Products
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- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
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